Cas no 110472-09-8 (Benzeneacetonitrile, a-hexyl-3-phenoxy-)
110472-09-8 structure
Product Name:Benzeneacetonitrile, a-hexyl-3-phenoxy-
CAS No:110472-09-8
MF:C20H23NO
MW:293.402725458145
CID:226023
PubChem ID:184216
Update Time:2025-04-19
Benzeneacetonitrile, a-hexyl-3-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-hexyl-3-phenoxy-
- 2-(3-phenoxyphenyl)octanenitrile
- AC1L4EFW
- AC1Q4QQZ
- ACMC-20ctw3
- AG-K-12031
- AR-1C7432
- CTK4A6903
- DTXSID70911699
- 110472-09-8
- Benzeneacetonitrile, alpha-hexyl-3-phenoxy-
-
- Inchi: 1S/C20H23NO/c1-2-3-4-6-10-18(16-21)17-11-9-14-20(15-17)22-19-12-7-5-8-13-19/h5,7-9,11-15,18H,2-4,6,10H2,1H3
- InChI Key: OLIJKQSOVMFBSJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C#N)CCCCCC
Computed Properties
- Exact Mass: 293.17809
- Monoisotopic Mass: 293.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
Benzeneacetonitrile, a-hexyl-3-phenoxy- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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